Cas no 1500190-82-8 (6-Bromo-8-methylimidazo[1,2-a]pyridin-2-amine)

6-Bromo-8-methylimidazo[1,2-a]pyridin-2-amine is a heterocyclic organic compound featuring a fused imidazopyridine core with bromine and methyl substituents. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine atom at the 6-position offers a reactive site for further functionalization via cross-coupling reactions, while the 2-amine group enhances its utility as a building block for nitrogen-containing scaffolds. Its well-defined reactivity and stability make it suitable for applications in medicinal chemistry, including the design of kinase inhibitors and antimicrobial agents. The compound is typically supplied with high purity to ensure consistent performance in synthetic workflows.

6-Bromo-8-methylimidazo[1,2-a]pyridin-2-amine structure

1500190-82-8 structure

Product Name:6-Bromo-8-methylimidazo[1,2-a]pyridin-2-amine

CAS No:1500190-82-8

MF:C₈H₈BrN₃

MW:226.073220252991

MDL:MFCD26707796

CID:4607304

PubChem ID:83526328

Update Time:2025-10-11

6-Bromo-8-methylimidazo[1,2-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-bromo-8-methylimidazo[1,2-a]pyridin-2-amine
- 2-Amino-6-bromo-8-methylimidazo[1,2-a]pyridine
- SY039857
- CS-0139898
- 1500190-82-8
- BS-15851
- MFCD26707796
- AKOS023249586
- F1967-5699
- DB-207675
- AC4382
- 6-Bromo-8-methylimidazo[1,2-a]pyridin-2-amine
- MDL： MFCD26707796
- Inchi： 1S/C8H8BrN3/c1-5-2-6(9)3-12-4-7(10)11-8(5)12/h2-4H,10H2,1H3
- InChI Key： HNXIVIKEZUQSSO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C2=NC(=CN2C=1)N

Computed Properties

Exact Mass: 224.99016g/mol
Monoisotopic Mass: 224.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 43.3

6-Bromo-8-methylimidazo[1,2-a]pyridin-2-amine Pricemore >>

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